Cas no 34295-45-9 (Benzenamine,4-[2-(4-aminophenyl)diazenyl]-N,N-diethyl-)

• Product Name: Benzenamine,4-[2-(4-aminophenyl)diazenyl]-N,N-diethyl-
• CAS No: 34295-45-9
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 294751
• PubChem ID: 12994556
• Update Time: 2025-04-19

Benzenamine,4-[2-(4-aminophenyl)diazenyl]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(4-aminophenyl)diazenyl]-N,N-diethyl-
• 4-(4-N,N-DIETHYLAMINOPHENYLAZO)ANILINE
• 4-Amino-4'-diaethylamino-azobenzol
• 4-Amino-4'-diethylamino-azobenzol
• 4-AMINO-4'-N,N-DIETHYLAMINOAZOBENZENE
• 4-diethylamino-4'-aminodiazobenzene
• 34295-45-9
• N-{4-[(E)-(4-aminophenyl)diazenyl]phenyl}-N,N-diethylamine
• (E)-4-((4-Aminophenyl)diazenyl)-N,N-diethylaniline
• SCHEMBL1308552
• GJHHSJRCUUFBLO-VHEBQXMUSA-N
• MFCD07644564
• SY319874
• DTXSID601038426
• 4-[(4-Aminophenyl)diazenyl]-N,N-diethylaniline
• F86774
• Benzenamine, 4-[2-(4-aminophenyl)diazenyl]-N,N-diethyl-
• SCHEMBL1308555

• Inchi： 1S/C16H20N4/c1-3-20(4-2)16-11-9-15(10-12-16)19-18-14-7-5-13(17)6-8-14/h5-12H,3-4,17H2,1-2H3/b19-18+
• InChI Key： GJHHSJRCUUFBLO-VHEBQXMUSA-N
• SMILES： N(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N)(CC)CC

Computed Properties

• Exact Mass: 268.16900
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 452.1°Cat760mmHg
• Flash Point: 227.2°C
• Refractive Index: 1.581
• PSA: 53.98000
• LogP: 5.11160